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Compound of Interest

Compound Name: Dihydrocuscohygrine-d6

Cat. No.: B585597

Get Quote

Technical Guide: Dihydrocuscohygrine-d6
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available scientific literature and

chemical databases. A specific Safety Data Sheet (SDS) for Dihydrocuscohygrine-d6 is not

readily available. The information provided herein is intended for guidance and should not be

considered a substitute for a formal SDS. All laboratory work should be conducted by trained

professionals in accordance with established safety protocols.

Introduction
Dihydrocuscohygrine-d6 is the deuterated form of Dihydrocuscohygrine, a pyrrolidine alkaloid

naturally found in the leaves of the coca plant (Erythroxylum coca)[1][2]. Like its non-

deuterated counterpart and the related alkaloid cuscohygrine, it is of significant interest in

forensic toxicology and clinical chemistry. Its primary application is as an internal standard in

analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS), to accurately quantify

Dihydrocuscohygrine and other coca alkaloids in biological samples[3][4]. This is crucial for

distinguishing between the licit, traditional consumption of coca leaves and the illicit use of

cocaine[5][6][7].
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Chemical and Physical Properties
The quantitative data available for Dihydrocuscohygrine and the related compound

Cuscohygrine are summarized below. Data for the deuterated form are limited, but its chemical

properties are expected to be very similar to the non-deuterated compound, with a slight

increase in molecular weight due to the deuterium atoms.

Property
Dihydrocuscohygri
ne

Cuscohygrine
Dihydrocuscohygri
ne-d6

Chemical Formula C₁₃H₂₆N₂O[1] C₁₃H₂₄N₂O[8] C₁₃H₂₀D₆N₂O

Molar Mass 226.36 g/mol [1] 224.34 g/mol [8] Approx. 232.40 g/mol

CAS Number 58131-40-1[1] 454-14-8[8] 1346602-92-3

Appearance Not specified

Colorless to pale

yellow crystalline

solid[9]

Not specified

Solubility Not specified
Soluble in water,

methanol, ethanol
Not specified

Boiling Point Not specified 118-121 °C (2 mmHg) Not specified

Safety and Toxicology
A formal toxicological evaluation of Dihydrocuscohygrine-d6 is not available. The safety

information provided is based on general knowledge of alkaloids and data for related

compounds. As with many alkaloids, cuscohygrine should be handled with care as it may have

toxic effects at certain concentrations[9].

General Handling Precautions:

Engineering Controls: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.
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Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling.

Known Toxicological Data for Related Compounds:

While specific LD50 values for Dihydrocuscohygrine are not readily available, studies on coca

leaf extracts suggest low acute toxicity in animal models[10]. Pyrrolidine alkaloids, as a class,

are known to have a range of biological activities[11]. It is important to handle

Dihydrocuscohygrine-d6 with the same level of caution as other analytical standards of

natural origin.

Experimental Protocols
Dihydrocuscohygrine-d6 is primarily used as an internal standard in analytical chemistry.

Below are detailed methodologies for its application in the analysis of coca alkaloids in

biological matrices.

Analysis of Coca Alkaloids in Oral Fluid by LC-MS/MS
This protocol is adapted from methods developed for the sensitive detection of coca alkaloids

in oral fluid samples.

Objective: To quantify Dihydrocuscohygrine and other coca alkaloids in oral fluid to distinguish

between coca leaf consumption and cocaine abuse.

Materials:

Dihydrocuscohygrine-d6 internal standard solution (concentration to be optimized based

on instrumentation)

Reference standards for other coca alkaloids (e.g., cuscohygrine, cocaine, benzoylecgonine)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid
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Ammonium formate

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Vortex mixer

Centrifuge

LC-MS/MS system

Procedure:

Sample Preparation (Oral Fluid):

Collect oral fluid samples (e.g., by passive drool).

Centrifuge the samples to pellet any debris.

To a known volume of the supernatant, add the Dihydrocuscohygrine-d6 internal

standard solution.

Perform a protein precipitation step by adding acidified acetonitrile, followed by vortexing

and centrifugation.

Alternatively, for cleaner extracts, perform a solid-phase extraction (SPE). Condition the

SPE cartridge, load the sample, wash with a weak solvent, and elute the analytes with a

stronger solvent.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Use a suitable C18 column.

Employ a gradient elution with a mobile phase consisting of water with formic acid

and/or ammonium formate (Mobile Phase A) and acetonitrile or methanol (Mobile Phase
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B).

Optimize the gradient to achieve good separation of the target alkaloids.

Mass Spectrometry (MS/MS):

Use an electrospray ionization (ESI) source in positive ion mode.

Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Optimize the precursor and product ion transitions for each analyte, including

Dihydrocuscohygrine and Dihydrocuscohygrine-d6.

Quantification:

Generate a calibration curve using known concentrations of the reference standards

spiked with a constant concentration of the Dihydrocuscohygrine-d6 internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Determine the concentration of the analyte in the unknown samples by interpolating from

the calibration curve.

Analysis of Coca Alkaloids by GC-MS
This protocol outlines the general steps for the analysis of coca alkaloids using GC-MS, where

deuterated standards are crucial for accurate quantification.

Objective: To identify and quantify coca alkaloids in various matrices.

Materials:

Dihydrocuscohygrine-d6 internal standard solution

Reference standards for target alkaloids

Extraction solvent (e.g., tert-butyl methyl ether)
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Alkaline buffer (e.g., carbonate/bicarbonate buffer, pH 9)

Derivatizing agent (if necessary, though many coca alkaloids are amenable to direct

analysis)

GC-MS system

Procedure:

Sample Preparation (e.g., Urine):

To a specific volume of the sample, add the Dihydrocuscohygrine-d6 internal standard.

Adjust the pH of the sample to approximately 9 with an alkaline buffer.

Perform a liquid-liquid extraction by adding an organic solvent (e.g., tert-butyl methyl

ether), vortexing, and separating the organic layer.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume of a suitable solvent (e.g., ethyl acetate) for

GC-MS analysis.

GC-MS Analysis:

Gas Chromatography (GC):

Use a capillary column suitable for alkaloid analysis (e.g., a 5% phenyl-

methylpolysiloxane column).

Optimize the temperature program of the oven to separate the target compounds.

Use a split/splitless injector. Note that injector temperature can influence the stability of

some alkaloids, and optimization is necessary[3].

Mass Spectrometry (MS):

Use electron impact (EI) ionization.
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Operate the mass spectrometer in either full scan mode for identification or selected ion

monitoring (SIM) mode for enhanced sensitivity and quantification.

Select characteristic ions for each analyte and the internal standard.

Quantification:

Follow a similar quantification strategy as described for LC-MS/MS, using the ratio of the

analyte peak area to the internal standard peak area against a calibration curve.
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Caption: General workflow for the analysis of coca alkaloids using an internal standard.
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Caption: Simplified biosynthetic origin of pyrrolidine and tropane alkaloids from L-Ornithine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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